N-(3-methoxyphenyl)-2-(6-methyl-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[6-methyl-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C27H24N2O4/c1-17-7-10-19(11-8-17)26(31)23-15-29(24-12-9-18(2)13-22(24)27(23)32)16-25(30)28-20-5-4-6-21(14-20)33-3/h4-15H,16H2,1-3H3,(H,28,30)
• InChI Key: ZDUDHKHFQRVPIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)C)CC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C27H24N2O4
• Molecular Weight: 440.5 g/mol

Description

N-(3-methoxyphenyl)-2-(6-methyl-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C27H24N2O4 and its molecular weight is 440.499. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Heterocyclic Compound Synthesis : Studies involving the synthesis of heterocyclic compounds like quinoline derivatives highlight methodologies that could be applicable for the synthesis and modification of "N-(3-methoxyphenyl)-2-(6-methyl-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide". For instance, techniques involving acylation, alkylation, and cyclization are commonly employed in the synthesis of complex molecules, including those with quinoline cores (Martínez et al., 2001).

Biological Activities and Applications

• Antibacterial and Antimalarial Activities : Compounds with quinoline structures, similar to the one mentioned, are frequently explored for their antimicrobial and antimalarial activities. This is grounded in the historical use of quinoline derivatives as antimalarial agents, suggesting potential research applications of the compound in the development of new therapeutics (Methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate (GN39482), 2015).

• Anticancer Research : The structural motifs present in "N-(3-methoxyphenyl)-2-(6-methyl-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide" suggest its potential utility in anticancer research. Quinoline derivatives have been examined for their ability to inhibit tubulin polymerization, a critical process in cancer cell division, indicating possible applications in cancer therapy research (Wang et al., 2014).

Chemical Interactions and Mechanisms

• Enzyme Inhibition : Studies on similar compounds have explored their roles as enzyme inhibitors, which could indicate the compound's potential application in understanding biological pathways and developing therapeutic agents targeting specific enzymes involved in disease processes (Virk et al., 2018).